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Compound of Interest

Diethyl 2-propyl-1H-imidazole-4,5-
Compound Name:
dicarboxylate

Cat. No.: B019416

An In-Depth Technical Guide to the Physicochemical Characteristics of Diethyl 2-propyl-1H-
imidazole-4,5-dicarboxylate

Foreword: A Molecule of Versatility and Potential

In the landscape of pharmaceutical development, the journey from a promising molecule to a
life-saving therapeutic is paved with rigorous scientific inquiry. It is a path that demands a deep
and nuanced understanding of a compound's fundamental physicochemical properties. These
characteristics are not merely data points; they are the very language through which a
molecule communicates its potential for efficacy, stability, and safety. This guide is dedicated to
one such molecule of significant interest: Diethyl 2-propyl-1H-imidazole-4,5-dicarboxylate.

As a key intermediate in the synthesis of a range of pharmaceuticals, from antihypertensives to
antifungal and anticancer agents, a thorough characterization of this imidazole derivative is
paramount for researchers, scientists, and drug development professionals.[1] This document
moves beyond a simple recitation of facts. It is designed to be a technical companion, offering
not only what is known but also providing the robust experimental frameworks necessary to
uncover what is not. Herein, we delve into the core physicochemical attributes of Diethyl 2-
propyl-1H-imidazole-4,5-dicarboxylate, grounding our discussion in the principles of scientific
integrity and providing actionable, field-proven methodologies for its comprehensive evaluation.

Chemical Identity and Structural Elucidation
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A foundational understanding of any chemical entity begins with its unambiguous identification
and structure. Diethyl 2-propyl-1H-imidazole-4,5-dicarboxylate is a substituted imidazole, a
class of heterocyclic compounds of immense importance in medicinal chemistry.

IUPAC Name: diethyl 2-propyl-1H-imidazole-4,5-dicarboxylate[2]

CAS Number: 144689-94-1[2]

Molecular Formula: C12H18N204[2]

Molecular Weight: 254.28 g/mol [2]

The structural formula, presented below, reveals the key functional groups that govern its
chemical behavior: a central imidazole ring, a propyl group at the 2-position, and two ethyl
ester groups at the 4 and 5-positions. The imidazole ring itself is amphoteric, capable of acting
as both a weak acid and a weak base, a characteristic that will be central to our later
discussion of pKa. The ester functionalities introduce sites susceptible to hydrolysis, a key
consideration for stability.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b019416?utm_src=pdf-body
https://www.benchchem.com/product/b019416?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-propyl-1H-imidazole-4_5-dicarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-propyl-1H-imidazole-4_5-dicarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-propyl-1H-imidazole-4_5-dicarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-propyl-1H-imidazole-4_5-dicarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Reactants

(Diethyl 2-chloro-3—oxosuccinate)
Butyramidinium
chloride

Reaction Conditions

Process Product

Purification Diethyl 2-propy|-1H-imidazole-4,5—dicarboxylate)

Condensation Reaction

Triethylamine (Base) o )
Ethanol (Solvent)
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water/co-solvent
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(Agltate at C(();Z:[Zlg:];emperature) (Titrate with standardized acid (e.g., 0.1 M HCI))

' l

(Add excess compound to solvent (D'SSOIVe compound in

Allow solids to settle Monitor pH continuously
Filter supernatant (0.45 pm) Plot pH vs. titrant volume
Analyze concentration by HPLC-UV Determine half-equivalence point

@te Equilibrium Solubility @H at half-equi@
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Prepare stock solution in n-octanol

:

Partition between n-octanol and water

(Shake to equilibrium)

Separate layers

Analyze concentration in each layer by HPLC-UV

@ate LogP = log([C]octanol / [C]@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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